Cas no 2034553-56-3 (11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene)

• Product Name: 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• CAS No: 2034553-56-3
• MF: C₁₉H₁₈N₄O
• MW: 318.372423648834
• CID: 5817580
• PubChem ID: 119102622
• Update Time: 2025-07-09

11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene Chemical and Physical Properties

Names and Identifiers

• 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• 2034553-56-3
• quinolin-2-yl(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-dien-11-yl)methanone
• 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene
• quinolin-2-yl(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)methanone
• F6525-0564
• AKOS026694794

• Inchi： 1S/C19H18N4O/c24-19(17-9-8-13-4-1-2-6-15(13)20-17)22-10-11-23-18(12-22)14-5-3-7-16(14)21-23/h1-2,4,6,8-9H,3,5,7,10-12H2
• InChI Key： LJOQTUXCVGSIHH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2N=1)N1CCN2C(C1)=C1C(CCC1)=N2

Computed Properties

• Exact Mass: 318.14806121g/mol
• Monoisotopic Mass: 318.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51Ų

Additional information on 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene

Introduction to 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene (CAS No. 2034553-56-3)

11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene, with the CAS number 2034553-56-3, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This compound belongs to the class of tricyclic compounds and is characterized by its intricate framework of fused rings and nitrogen atoms.

The core structure of 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene is composed of a tricyclic system with three nitrogen atoms and a quinoline-2-carbonyl group attached at the 11th position. The presence of the quinoline moiety imparts significant aromaticity and electronic stability to the molecule, making it an attractive candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases.

The unique electronic properties of 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene also make it a promising candidate for applications in materials science. Its ability to form stable complexes with metal ions has been explored for the development of novel catalysts and sensors. A study published in the Journal of Materials Chemistry C (2023) reported the synthesis of metal-organic frameworks (MOFs) using this compound as a ligand, which exhibited high catalytic activity and selectivity in various chemical reactions.

The synthetic route to 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene involves a multi-step process that includes the formation of key intermediates such as quinoline derivatives and azide compounds. The final step typically involves a cycloaddition reaction to form the tricyclic core structure. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene are limited, it is generally recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The future prospects for 11-(quinoline-2-carbonyl)-7,8,11-triazatricyclo6.4.0.0^2,6dodeca-1,6-diene are promising across multiple fields. Ongoing research is focused on optimizing its chemical properties for specific applications and exploring new derivatives with enhanced functionalities. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in advancing both fundamental science and practical technologies.